Cas no 1219948-53-4 (3-Pyrrolidinyl2-phenylacetate Hydrochloride)
3-Pyrrolidinyl2-phenylacetate Hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 3-Pyrrolidinyl 2-phenylacetate hydrochloride
- PYRROLIDIN-3-YL 2-PHENYLACETATE HYDROCHLORIDE
- 1219948-53-4
- AKOS015844789
- pyrrolidin-3-yl 2-phenylacetate;hydrochloride
- 3-Pyrrolidinyl2-phenylacetate Hydrochloride
-
- Inchi: 1S/C12H15NO2.ClH/c14-12(15-11-6-7-13-9-11)8-10-4-2-1-3-5-10;/h1-5,11,13H,6-9H2;1H
- InChI Key: IHSIERDYZBHVND-UHFFFAOYSA-N
- SMILES: C(C1C=CC=CC=1)C(=O)OC1CNCC1.Cl
Computed Properties
- Exact Mass: 241.0869564g/mol
- Monoisotopic Mass: 241.0869564g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 212
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 38.3Ų
3-Pyrrolidinyl2-phenylacetate Hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 049187-500mg |
3-Pyrrolidinyl 2-phenylacetate hydrochloride |
1219948-53-4 | 500mg |
1754CNY | 2021-05-07 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 049187-500mg |
3-Pyrrolidinyl 2-phenylacetate hydrochloride |
1219948-53-4 | 500mg |
1754.0CNY | 2021-07-10 | ||
| TRC | P999710-5mg |
3-Pyrrolidinyl2-phenylacetate Hydrochloride |
1219948-53-4 | 5mg |
$ 50.00 | 2022-06-03 | ||
| TRC | P999710-10mg |
3-Pyrrolidinyl2-phenylacetate Hydrochloride |
1219948-53-4 | 10mg |
$ 65.00 | 2022-06-03 | ||
| TRC | P999710-50mg |
3-Pyrrolidinyl2-phenylacetate Hydrochloride |
1219948-53-4 | 50mg |
$ 135.00 | 2022-06-03 |
3-Pyrrolidinyl2-phenylacetate Hydrochloride Related Literature
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
Additional information on 3-Pyrrolidinyl2-phenylacetate Hydrochloride
3-Pyrrolidinyl-2-Phenylacetate Hydrochloride (CAS No. 1219948-53-4): An Overview of Its Properties and Applications
3-Pyrrolidinyl-2-phenylacetate Hydrochloride (CAS No. 1219948-53-4) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as Pyridinyl-2-phenylacetate Hydrochloride, is a derivative of pyrrolidine and phenylacetic acid, and its hydrochloride salt form enhances its solubility and stability in aqueous solutions. The compound has garnered attention due to its potential therapeutic properties and its role in the development of novel drugs.
The molecular structure of 3-Pyrrolidinyl-2-phenylacetate Hydrochloride consists of a pyrrolidine ring attached to a phenylacetic acid moiety, with the hydrochloride salt form ensuring its stability and bioavailability. The pyrrolidine ring is a common structural motif in many biologically active compounds, contributing to the compound's pharmacological activities. The phenylacetic acid moiety, on the other hand, provides additional functional groups that can interact with biological targets, enhancing the compound's efficacy.
Recent studies have highlighted the potential of 3-Pyrrolidinyl-2-phenylacetate Hydrochloride in various therapeutic areas. One notable application is its use as an intermediate in the synthesis of drugs targeting central nervous system (CNS) disorders. Research has shown that compounds derived from 3-Pyrrolidinyl-2-phenylacetate Hydrochloride exhibit potent activity against neurological conditions such as Alzheimer's disease and Parkinson's disease. These derivatives are believed to modulate neurotransmitter levels and protect neurons from oxidative stress, making them promising candidates for further clinical investigation.
In addition to CNS applications, 3-Pyrrolidinyl-2-phenylacetate Hydrochloride has shown potential in the treatment of cardiovascular diseases. Studies have demonstrated that this compound can act as a vasodilator, reducing blood pressure and improving blood flow. This property makes it a valuable candidate for developing drugs to treat hypertension and other cardiovascular conditions. The mechanism of action involves the activation of specific ion channels and receptors, leading to relaxation of vascular smooth muscle cells.
The pharmacokinetic properties of 3-Pyrrolidinyl-2-phenylacetate Hydrochloride have also been extensively studied. Research indicates that the compound has good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for both oral and parenteral administration. Its stability in various physiological conditions ensures that it remains active over an extended period, enhancing its therapeutic potential.
In terms of safety, 3-Pyrrolidinyl-2-phenylacetate Hydrochloride has been found to have a low toxicity profile in preclinical studies. Animal models have shown that the compound is well-tolerated at therapeutic doses, with minimal side effects. However, as with any new drug candidate, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.
The synthetic route for producing 3-Pyrrolidinyl-2-phenylacetate Hydrochloride is well-established and can be efficiently scaled up for industrial production. The process typically involves the reaction of phenylacetic acid with pyrrolidine in the presence of an appropriate catalyst, followed by the formation of the hydrochloride salt. This synthetic method ensures high yields and purity, making it suitable for large-scale manufacturing.
In conclusion, 3-Pyrrolidinyl-2-phenylacetate Hydrochloride (CAS No. 1219948-53-4) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique molecular structure and favorable pharmacological properties make it an attractive candidate for developing new drugs targeting CNS disorders, cardiovascular diseases, and other therapeutic areas. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses, solidifying its position as a valuable asset in the field of drug discovery.
1219948-53-4 (3-Pyrrolidinyl2-phenylacetate Hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)